Cas no 946299-80-5 (3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 946299-80-5
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6010567
• PubChem ID: 16919964
• Update Time: 2025-10-29

3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• Urea, N-(1,1-dimethylethyl)-N'-[[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-
• 946299-80-5
• 3-tert-butyl-1-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• AKOS024643951
• 1-(tert-butyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea
• 1-tert-butyl-3-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• F2372-0055

• Inchi： 1S/C17H25N3O3/c1-17(2,3)19-16(22)18-10-12-9-15(21)20(11-12)13-5-7-14(23-4)8-6-13/h5-8,12H,9-11H2,1-4H3,(H2,18,19,22)
• InChI Key： ZQMHRHDNZLJGQN-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NCC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 596.9±25.0 °C(Predicted)
• pka: 14.09±0.46(Predicted)

Additional information on 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Research Brief on 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS: 946299-80-5): Recent Advances and Applications

The compound 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS: 946299-80-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural motif, featuring a pyrrolidinone core and a tert-butylurea moiety, has been explored for its ability to modulate protein-protein interactions and enzyme activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing inhibitors of inflammatory mediators, showcasing its potential in treating chronic inflammatory diseases.

In addition to its therapeutic potential, advancements in the synthetic routes for 946299-80-5 have been reported. A recent paper in Organic Letters detailed an optimized multi-step synthesis that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further pharmacological evaluations and preclinical studies.

Furthermore, computational modeling studies have provided insights into the binding mechanisms of 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea with target proteins. Molecular dynamics simulations revealed stable interactions with key residues in the active sites of target enzymes, supporting its role as a promising lead compound. These findings were corroborated by in vitro assays, which confirmed its inhibitory activity at nanomolar concentrations.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 946299-80-5, such as its metabolic stability and bioavailability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 3-tert-butyl-1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Continued research into its mechanisms of action and synthetic accessibility will be pivotal in unlocking its full therapeutic potential.